Cas no 1522797-33-6 (1-Butanone, 1-(3-pyrrolidinyl)-)

• Product Name: 1-Butanone, 1-(3-pyrrolidinyl)-
• CAS No: 1522797-33-6
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5291328
• Update Time: 2025-07-15

1-Butanone, 1-(3-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-pyrrolidinyl)-

• Inchi： 1S/C8H15NO/c1-2-3-8(10)7-4-5-9-6-7/h7,9H,2-6H2,1H3
• InChI Key： RMDZDBUELGPZMS-UHFFFAOYSA-N
• SMILES： C(C1CCNC1)(=O)CCC

Additional information on 1-Butanone, 1-(3-pyrrolidinyl)-

1-Butanone, 1-(3-Pyrrolidinyl)-: A Comprehensive Overview of CAS No. 1522797-33-6

1-Butanone, 1-(3-pyrrolidinyl), also known by its CAS number 1522797-33-6, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of butanone and pyrrolidine, which are both well-studied and widely used in various applications. The unique structural features of 1-Butanone, 1-(3-pyrrolidinyl) make it a valuable candidate for the development of new therapeutic agents and as a building block in the synthesis of more complex molecules.

The chemical structure of 1-Butanone, 1-(3-pyrrolidinyl) consists of a butanone moiety attached to a pyrrolidine ring. The presence of the pyrrolidine ring imparts specific chemical and biological properties to the molecule, making it an interesting target for researchers. Pyrrolidine derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. This interaction can lead to modulatory effects on cellular processes, which is crucial for the development of new drugs.

In recent years, there has been a growing interest in the use of 1-Butanone, 1-(3-pyrrolidinyl) in the field of medicinal chemistry. One of the key areas of research is its potential as a lead compound for the development of new drugs targeting neurological disorders. Studies have shown that compounds with similar structures can exhibit neuroprotective effects and may be useful in treating conditions such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that a series of pyrrolidine derivatives, including 1-Butanone, 1-(3-pyrrolidinyl), demonstrated significant neuroprotective activity in vitro and in animal models.

Beyond its potential in neurological applications, 1-Butanone, 1-(3-pyrrolidinyl) has also been explored for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, and compounds that can effectively reduce inflammation without causing significant side effects are highly sought after. Research published in the Inflammation Research journal in 2021 indicated that 1-Butanone, 1-(3-pyrrolidinyl) and related compounds exhibit potent anti-inflammatory activity by inhibiting key inflammatory pathways such as NF-κB and MAPK.

The synthetic accessibility of 1-Butanone, 1-(3-pyrrolidinyl) is another factor that contributes to its importance in pharmaceutical research. The compound can be synthesized using well-established methods, making it relatively easy to produce on both small and large scales. This ease of synthesis allows researchers to quickly generate libraries of analogs for further optimization and testing. Additionally, the modular nature of the molecule means that various functional groups can be introduced or modified to fine-tune its properties for specific therapeutic applications.

In terms of safety and toxicity profiles, preliminary studies suggest that 1-Butanone, 1-(3-pyrrolidinyl) has favorable characteristics. However, as with any new compound, extensive safety evaluations are necessary before it can be considered for clinical use. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys.

The potential applications of 1-Butanone, 1-(3-pyrrolidinyl) extend beyond pharmaceuticals. In materials science, pyrrolidine derivatives are used as ligands in coordination chemistry and as building blocks for functional polymers. The unique electronic properties of these compounds make them suitable for use in various advanced materials applications, including sensors and electronic devices.

In conclusion, 1-Butanone, 1-(3-pyrrolidinyl), with its CAS number 1522797-33-6, is a versatile compound with significant potential in multiple fields. Its unique chemical structure and biological properties make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and optimize its use in both medicinal chemistry and materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing scientific knowledge and improving human health.